Cas no 2703770-65-2 (5-{[(2-aminocyclohexyl)methyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-{[(2-aminocyclohexyl)methyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703770-65-2
• MF: C₂₀H₂₄N₄O₄
• MW: 384.428964614868
• CID: 6070297
• PubChem ID: 165946653
• Update Time: 2025-07-10

5-{[(2-aminocyclohexyl)methyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2703770-65-2
• EN300-33362920
• 5-{[(2-aminocyclohexyl)methyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C20H24N4O4/c21-15-4-2-1-3-11(15)10-22-12-5-6-13-14(9-12)20(28)24(19(13)27)16-7-8-17(25)23-18(16)26/h5-6,9,11,15-16,22H,1-4,7-8,10,21H2,(H,23,25,26)
• InChI Key： VJGXYYKGZRBVPN-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NCC1CCCCC1N

Computed Properties

• Exact Mass: 384.17975526g/mol
• Monoisotopic Mass: 384.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 122Ų

Additional information on 5-{[(2-aminocyclohexyl)methyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to Compound with CAS No 2703770-65-2 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 2703770-65-2 is a highly intriguing molecule in the realm of medicinal chemistry, characterized by its complex and sophisticated structure. This compound, formally known as 5-{[(2-aminocyclohexyl)methyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione, has garnered significant attention due to its potential applications in the development of novel therapeutic agents. The intricate architecture of this molecule, featuring multiple functional groups and heterocyclic rings, makes it a promising candidate for further exploration in drug discovery and molecular pharmacology.

In recent years, there has been a surge in research focused on developing innovative compounds that can address various therapeutic challenges. The compound with CAS no 2703770-65-2 stands out in this context due to its unique structural features. The presence of a cyclohexylamine moiety and a piperidine ring suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. Specifically, the 5-{[(2-aminocyclohexyl)methyl]amino} group may contribute to binding affinity and selectivity, while the 2-(2,6-dioxopiperidin-3-yl) moiety could enhance solubility and metabolic stability. These characteristics make it an attractive scaffold for further derivatization and optimization.

The field of medicinal chemistry has seen remarkable advancements in the design and synthesis of heterocyclic compounds. Heterocycles are known for their diverse biological activities and are frequently incorporated into drug molecules due to their ability to mimic natural products and interact with biological systems. The compound in question is no exception, as it combines several heterocyclic units that are known to exhibit pharmacological properties. For instance, the isoindole core is a privileged scaffold in medicinal chemistry, often found in bioactive molecules with antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional functional groups into this core can further modulate its activity and spectrum.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the development of new drugs. By understanding how structural modifications influence biological activity, chemists can design molecules with enhanced efficacy and reduced side effects. The compound with CAS no 2703770-65-2 provides a rich framework for exploring such relationships. The flexibility offered by the cyclohexylamine group allows for conformational changes that could affect binding to biological targets. Similarly, the piperidine ring can be modified to alter solubility and pharmacokinetic properties. These features make it a valuable starting point for generating a series of derivatives with tailored properties.

The synthesis of complex molecules like this one requires meticulous planning and expertise in organic chemistry. Advanced synthetic methodologies are employed to construct the desired framework while maintaining high yields and purity. Techniques such as multi-step synthesis, catalytic transformations, and protective group strategies are crucial in achieving the target molecule efficiently. The synthesis of 5-{[(2-aminocyclohexyl)methyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione exemplifies the sophistication involved in modern drug discovery.

In addition to its structural complexity, this compound holds promise for its potential applications in various therapeutic areas. Preliminary studies have suggested that it may exhibit bioactivity relevant to diseases such as cancer, inflammation, and neurodegeneration. These findings are particularly exciting given the growing demand for targeted therapies that address specific disease mechanisms. The ability to fine-tune the structure of this compound allows researchers to develop analogs with enhanced potency and selectivity against relevant biological targets.

The development of novel drug candidates is a multi-faceted process that involves not only chemical synthesis but also rigorous biological evaluation. In vitro assays are used to assess the bioactivity of compounds against various targets, while in vivo studies provide insights into their pharmacokinetic behavior and therapeutic efficacy. The compound with CAS no 2703770-65-2 is being explored through these approaches to determine its potential as a lead molecule for drug development. Collaborative efforts between chemists, biologists, and pharmacologists are essential in translating laboratory findings into clinical applications.

The role of computational chemistry has become increasingly prominent in modern drug discovery. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets at the atomic level. This information can guide the design of new molecules with improved properties before they are synthesized experimentally. For instance, computational studies on 5-{[(2-aminocyclohexyl)methyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione have provided valuable insights into its binding mode and potential modifications that could enhance its bioactivity.

The future prospects for this compound are promising as ongoing research continues to uncover new possibilities for its application in medicine. Advances in synthetic chemistry will enable the creation of more diverse derivatives with optimized properties. Additionally, interdisciplinary collaborations will facilitate the translation of laboratory discoveries into clinical trials and eventually into marketable therapies. The compound with CAS no 2703770-65-2 represents just one example of how innovative molecular design can lead to breakthroughs in healthcare.